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Compound of Interest

Compound Name: Benzene, tetrapropylene-

Cat. No.: B1584789 Get Quote

An In-Depth Technical Guide to Tetrapropylene Benzene (CAS 25265-78-5): Synthesis,

Applications, and Environmental Significance

Introduction
Benzene, tetrapropylene-, also known by its CAS number 25265-78-5 and often referred to as

tetrapropylene benzene (TPB) or branched alkylbenzene (BAB), is a synthetic organic

compound with significant historical importance in the chemical industry.[1][2] As a member of

the alkylbenzene family, it consists of a benzene ring alkylated with a highly branched twelve-

carbon (dodecyl) chain derived from the oligomerization of propylene.[3][4]

This compound's primary role has been as a chemical intermediate, specifically as the

precursor to branched alkylbenzene sulfonates (BAS), a class of anionic surfactants once

widely used in detergents.[5][6][7] However, the very molecular structure that provided

desirable properties for cleaning applications also led to significant environmental persistence.

This guide offers a comprehensive technical overview of tetrapropylene benzene, designed for

researchers, scientists, and professionals in drug development. It moves beyond a simple

recitation of facts to explore the causal links between its chemical structure, industrial

synthesis, functional applications, and, most critically, its environmental fate. The story of TPB

is a classic case study in industrial chemistry, illustrating how an improved understanding of

molecular biodegradability catalyzed a global shift towards more environmentally sustainable

alternatives like linear alkylbenzene sulfonates (LAS).
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Part 1: Chemical Identity and Physicochemical
Properties
"Benzene, tetrapropylene-" is not a single, discrete molecule but a complex mixture of

isomers. The name originates from its synthesis, where propylene tetramer—a C12 olefin

mixture—is used to alkylate the benzene ring.[4] This process results in a variety of branched

dodecyl chains attached to the phenyl group at different positions. This structural heterogeneity

is a defining characteristic of the substance.

The IUPAC name for one of the many possible isomers is 1,2,3,5-tetrapropylbenzene, but this

does not represent the commercial product accurately.[1] The common industry term,

"dodecylbenzene (hard type)," distinguishes it from the more biodegradable "soft type" linear

dodecylbenzene.[8]

Key Physicochemical Data
A summary of the essential physicochemical properties for the isomeric mixture is presented

below.

Property Value Source(s)

CAS Number 25265-78-5 [1][9]

Molecular Formula C18H30 [1][10]

Average Molecular Weight ~246.4 g/mol [1][9]

Appearance Colorless to yellowish liquid [11]

Density 0.856 - 0.9 g/mL at 25°C [8][11]

Melting Point ~3 °C [8][11]

Boiling Point 185-188 °C at 15 mm Hg [11]

Refractive Index ~1.482 (n20/D) [11]

Solubility
Soluble in organic solvents;

insoluble in water.
[11]
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Structural Isomerism: Branched vs. Linear
Alkylbenzenes
The distinction between branched (hard) and linear (soft) alkylbenzenes is fundamental to

understanding their application and environmental impact. The branching, particularly the

presence of quaternary carbon atoms in the alkyl chain of TPB, is the primary reason for its low

biodegradability.[12]

Tetrapropylene Benzene (Branched)
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Caption: General structures of branched (TPB) vs. linear (LAB) dodecylbenzene.

Part 2: Synthesis and Manufacturing
The industrial production of tetrapropylene benzene is achieved through the Friedel-Crafts

alkylation of benzene. This classic electrophilic aromatic substitution reaction creates a new

carbon-carbon bond between the aromatic ring and the alkyl group.

Core Reaction Mechanism
Carbocation Formation: The olefin (propylene tetramer) reacts with a strong Lewis acid

catalyst, such as aluminum chloride (AlCl₃), or a proton acid like hydrofluoric acid (HF), to

form a secondary or tertiary carbocation. The formation of the more stable tertiary

carbocation is favored, which contributes to the high degree of branching in the final product.
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Electrophilic Attack: The electron-rich benzene ring acts as a nucleophile, attacking the

carbocation. This step forms a resonance-stabilized carbocation intermediate known as an

arenium ion or sigma complex.

Deprotonation: A weak base (e.g., AlCl₄⁻) removes a proton from the carbon atom bearing

the new alkyl group, restoring the aromaticity of the ring and regenerating the catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Friedel-Crafts Alkylation Workflow

Reactants:
- Benzene

- Propylene Tetramer (C12H24)
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Produces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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